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Compound of Interest

Compound Name: Fmoc-D-leucinol

Cat. No.: B613497

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. The information provided is based on available data for Fmoc-L-
leucinol, the L-isomer of Fmoc-D-leucinol, as a specific Safety Data Sheet (SDS) for the D-
isomer was not available. It is imperative to consult the most current and specific safety data
sheet provided by the supplier before handling this chemical and to conduct a thorough risk
assessment for all experimental procedures.

Introduction

Fmoc-D-leucinol, with the CAS number 215178-41-9, is a fluorenylmethyloxycarbony! (Fmoc)
protected amino alcohol derivative of D-leucine.[1][2] It serves as a valuable building block in
peptide synthesis and other areas of medicinal chemistry.[1] Understanding and implementing
proper safety and handling precautions are of paramount importance to ensure the well-being
of laboratory personnel and to maintain a safe research environment. This guide provides a
comprehensive overview of the known safety data, handling procedures, and emergency
responses related to Fmoc-D-leucinol.

Hazard Identification

While specific hazard data for Fmoc-D-leucinol is not readily available, based on the Safety
Data Sheet for its L-isomer, Fmoc-L-leucinol, the compound may pose the following hazards.[3]
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Potential Health Effects:

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[3]

Ingestion: May be harmful if swallowed.[3]

OSHA Hazards: According to the available data for the L-isomer, the product is not classified as
a hazardous substance.[3] However, it is prudent to handle it as a potentially hazardous
chemical.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Fmoc-D-leucinol is presented in
Table 1.

Property Value References
CAS Number 215178-41-9 [1][2]
Molecular Formula C21H25N0O3 [1]

Molecular Weight 339.43 g/mol [1]
Appearance White powder [1]

Melting Point 135-139 °C [1]

Purity > 99.5% (HPLC) [1]

Solubility No data available [3]

Flash Point No data available [3]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Fmoc-D-
leucinol and ensuring laboratory safety.
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Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powdered form.[4]

Avoid inhalation of dust.[3]

Avoid contact with skin, eyes, and clothing.[5]

Use appropriate personal protective equipment (PPE).[3]

Keep away from sources of ignition and heat.[3]

Wash hands thoroughly after handling.[3]

Storage:

o Store in a tightly closed container.[3]

o Keep in a dry and well-ventilated place.[3]
 Recommended storage temperature is between 0-8 °C.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Fmoc-D-
leucinol. Recommended PPE is detailed in Table 2.
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PPE Type

Specification

Rationale

References

Eye/Face Protection

Safety glasses with
side-shields or

chemical safety

goggles.

Protects eyes from
airborne particles and

splashes.

[3]

Hand Protection

Chemical-resistant
gloves (e.g., nitrile

gloves).

Provides protection
against incidental skin

contact.

[3]4]

Skin and Body
Protection

Standard laboratory
coat.

Protects skin and
clothing from

contamination.

[3]

Respiratory Protection

N95 (US) or

equivalent respirator.

Recommended to
prevent inhalation of

fine powder.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid should be

administered. Table 3 outlines the recommended first aid procedures.
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Exposure Route First Aid Procedure References

Move the individual to fresh air.
If breathing is difficult, provide
) oxygen and seek immediate
Inhalation _ , [31[4]
medical assistance. If not
breathing, give artificial

respiration.

Remove contaminated clothing
_ and wash the affected area
Skin Contact _ [31[4]
thoroughly with soap and

plenty of water.

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, removing
Eye Contact ] [3114]
contact lenses if present and
easy to do. Seek prompt

medical attention.

Do not induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , [31[4]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Firefighting and Accidental Release Measures
Firefighting Measures:
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3] For small fires, a carbon dioxide or dry chemical extinguisher is
recommended. For large fires, use water spray, fog, or foam. Do not use a water jet.[3]

e Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOx) may be
produced during a fire.[3]
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o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[3]

Accidental Release Measures:

e Personal Precautions: Use personal protective equipment, including splash goggles, a full
suit, a dust respirator, boots, and gloves. A self-contained breathing apparatus should be
used to avoid inhalation of the product.[3]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Methods for Cleaning Up: For small spills, use appropriate tools to put the spilled material
into a convenient waste disposal container. For large spills, use a shovel to put the spilled
material into a convenient waste disposal container.[3]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[3]
o Conditions to Avoid: Strong oxidizing agents.[3]

o Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon oxides (CO, CO2) and nitrogen oxides (NOx).[3]

Toxicological Information

There is no specific toxicological data available for Fmoc-D-leucinol.[3] The information
provided is based on the potential hazards of similar compounds. The toxicological properties
have not been fully investigated.

Experimental Protocols and Workflows

The following diagrams illustrate general workflows for laboratory safety and first aid response.
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General Laboratory Safety Workflow for Handling Fmoc-D-leucinol
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Caption: General laboratory safety workflow for handling chemical reagents.
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First Aid Response for Accidental Exposure to Fmoc-D-leucinol

Accidental Exposure Occurs

Rougé of Exposure

Inhalation Skin Contact Eye Contact Ingestion
/ /Immediate Actions \ \
Move to Fresh Air . . Flush with Water for 15 min Rinse Mouth with Water
. - Remove Contaminated Clothing .
Provide Oxygen if Needed Wash with Soap and Water Remove Contact Lenses Do Not Induce Vomiting
Seek Medical Attention P Seek Medical Attention Seek Medical Attention

Click to download full resolution via product page

Caption: Flowchart for first aid response in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Fmoc-D-leucinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613497#safety-and-handling-precautions-for-fmoc-d-
leucinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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